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Compound of Interest

Compound Name: 4-Vinyl-1,7-naphthyridine

Cat. No.: B15249912 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 4-Vinyl-1,7-naphthyridine, with its

formally recognized IUPAC name being 4-ethenyl-1,7-naphthyridine.[1] This document is

intended for researchers, scientists, and professionals in the field of drug development and

medicinal chemistry, offering available data and outlining potential research avenues for this

specific heterocyclic compound.

Core Compound Identification
A thorough search of chemical databases and supplier information did not yield a specific CAS

(Chemical Abstracts Service) registry number for 4-ethenyl-1,7-naphthyridine. While the

compound is available from some chemical suppliers, a unique identifying CAS number has not

been assigned or is not publicly available.
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Identifier Value

IUPAC Name 4-ethenyl-1,7-naphthyridine[1]

Synonym 4-Vinyl-1,7-naphthyridine

CAS Number Not Available

Molecular Formula C₁₀H₈N₂

Molecular Weight 156.18 g/mol

Canonical SMILES C=CC1=CC=NC2=C1C=CN=C2

Synthesis and Experimental Protocols
Detailed experimental protocols for the direct synthesis of 4-ethenyl-1,7-naphthyridine are not

explicitly described in currently available scientific literature. However, the synthesis of

substituted 1,7-naphthyridines is documented, suggesting potential synthetic routes that could

be adapted for the introduction of a vinyl group at the 4-position. General methodologies often

involve the construction of the bicyclic naphthyridine core from substituted pyridine precursors.

One plausible, though not explicitly documented, approach could involve a multi-step synthesis

beginning with a pre-functionalized pyridine ring, followed by the construction of the second

ring and subsequent introduction or modification of a substituent at the 4-position to yield the

vinyl group. A generalized synthetic workflow is depicted below.
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Hypothetical Synthesis Workflow

Functionalized
3-aminopyridine

Ring annulation to form
1,7-naphthyridine core

Introduction of a functional group
at the 4-position (e.g., halogen)

Palladium-catalyzed cross-coupling
(e.g., Stille or Suzuki coupling)

with a vinylating agent

4-Ethenyl-1,7-naphthyridine

Click to download full resolution via product page

Caption: A potential synthetic pathway for 4-ethenyl-1,7-naphthyridine.

Biological Activity and Signaling Pathways
Direct studies on the biological activity and signaling pathway interactions of 4-ethenyl-1,7-

naphthyridine are not found in the current body of scientific literature. However, the broader

class of naphthyridine derivatives is of significant interest to medicinal chemists due to their

wide range of biological activities.[2] Various substituted naphthyridines have been investigated

for their potential as therapeutic agents.

The biological activities of different naphthyridine isomers and their derivatives are summarized

in the table below. This information may provide a basis for hypothesizing the potential
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biological relevance of 4-ethenyl-1,7-naphthyridine.

Naphthyridine Isomer
Reported Biological Activities

of Derivatives

Potential Signaling Pathway

Involvement

1,8-Naphthyridine

Antibacterial, anticancer,

antiviral (including HIV), anti-

inflammatory.[2]

Inhibition of bacterial DNA

gyrase and topoisomerase IV.

1,7-Naphthyridine
Anticancer, antiparasitic, Tpl2

kinase inhibition.[3]

WNT signaling pathway

inhibition.[2]

1,6-Naphthyridine
HIV-1 reverse transcriptase

inhibition, anticancer.

Not explicitly defined in the

provided context.

1,5-Naphthyridine Antimalarial, anticancer.
Not explicitly defined in the

provided context.

2,7-Naphthyridine

Cytotoxic against cancer cell

lines, δ-opioid receptor

antagonism.[2]

Not explicitly defined in the

provided context.

2,6-Naphthyridine
Sedative, neuromuscular

inhibition.[2]

Central nervous system

activity.[2]

Given that some 1,7-naphthyridine derivatives have been shown to inhibit the WNT signaling

pathway, a logical starting point for investigating the mechanism of action of 4-ethenyl-1,7-

naphthyridine, should it exhibit anticancer properties, would be to assess its activity on this

pathway.
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Hypothesized Signaling Pathway Interaction

4-Ethenyl-1,7-naphthyridine
(Hypothetical Inhibitor)

WNT Signaling Pathway
Component

Inhibition of Downstream
Signaling

blocks

Anticancer Effect
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Caption: A potential mechanism of action for 4-ethenyl-1,7-naphthyridine.

Conclusion and Future Directions
4-Ethenyl-1,7-naphthyridine represents an understudied member of the medicinally relevant

naphthyridine family. While its fundamental chemical identifiers are established, a dedicated

CAS number is not yet available. The absence of specific synthetic protocols and biological

data in the public domain highlights a significant research gap. Future research should focus

on developing and publishing a reliable synthetic route to this compound. Subsequent in-vitro

and in-vivo studies are warranted to explore its potential biological activities, drawing

inspiration from the diverse therapeutic properties of other substituted naphthyridines. The

exploration of its effects on known signaling pathways, such as the WNT pathway, could be a

fruitful area of investigation for its potential as a novel therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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